Cas no 62452-96-4 (Benzoic acid, 4-butyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester)

• Product Name: Benzoic acid, 4-butyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
• CAS No: 62452-96-4
• MF: C₂₄H₂₈O₄
• MW: 380.476727485657
• CID: 444396
• PubChem ID: 71386292
• Update Time: 2025-04-19

Benzoic acid, 4-butyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-butyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
• [3-(2-benzofuran-1-yl)-3-ethoxypropyl] 4-butylbenzoate
• 62452-96-4
• 3-(2-BENZOFURAN-1-YL)-3-ETHOXYPROPYL 4-BUTYLBENZOATE
• DTXSID70808474

• Inchi： 1S/C24H28O4/c1-3-5-8-18-11-13-19(14-12-18)24(25)27-16-15-22(26-4-2)23-21-10-7-6-9-20(21)17-28-23/h6-7,9-14,17,22H,3-5,8,15-16H2,1-2H3
• InChI Key： KGLJRVQYMUXUBG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C=CC=CC2=CO1)CCOC(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 380.19884
• Monoisotopic Mass: 380.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67